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Compound of Interest

2-Bromo-4-nitro-5-
Compound Name:
(trifluoromethyl)aniline

cat. No.: B1520135

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Bromo-4-nitro-5-
(trifluoromethyl)aniline

Introduction: A Proactive Approach to Chemical
Safety

As researchers and drug development professionals, our work is predicated on the precise
manipulation of complex molecules. 2-Bromo-4-nitro-5-(trifluoromethyl)aniline is a
substituted aniline that presents a unique combination of functional groups: an aromatic amine,
a halogen (bromine), a nitro group, and a trifluoromethyl group. Each of these imparts specific
reactivity and, consequently, specific hazards. This guide moves beyond a simple recitation of
safety data sheet (SDS) fields. It is designed to provide a deeper, mechanistic understanding of
why certain precautions are necessary, enabling a proactive rather than reactive approach to
laboratory safety. The information herein is synthesized from data on structurally similar
compounds, providing a robust safety framework in the absence of a comprehensive SDS for
this specific, less-common isomer.

Chemical Identification and Physicochemical
Properties

Precise identification is the cornerstone of chemical safety. Understanding the fundamental
properties of a substance allows for accurate risk assessment and the development of
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appropriate handling protocols.

Property Value Source
] 2-Bromo-4-nitro-5-

Chemical Name ) - Internal
(trifluoromethyl)aniline

CAS Number 1190198-31-2 [1]

Molecular Formula C7HaBrFsN202 [2]

Molecular Weight 285.02 g/mol [2]
2-Amino-6-bromo-4-

Synonyms ) ) Internal
(trifluoromethyl)nitrobenzene
Expected to be a solid

Appearance _ [3]
(crystalline powder)

XLogP3-AA 2.6 [2]

Note: Some physical properties are based on the closely related isomer, 2-Bromo-4-nitro-6-

(trifluoromethyl)aniline, due to limited data for the specified CAS number.

Hazard Identification and GHS Classification

This compound is classified as hazardous. The risk profile is a composite of its functional

groups: the aniline backbone (toxicity), the nitro group (reactivity, toxicity), the bromo-

substituent (halogen-specific hazards), and the trifluoromethyl group (metabolic stability and

potential for HF release upon combustion).
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GHS Classification

Hazard Statement

Source

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

[4]1(5]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin

[4]115]

Acute Toxicity, Inhalation

(Category 4)

H332: Harmful if inhaled

[4]115]

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation

[4]16]

Serious Eye Damage/Irritation
(Category 2A)

H319: Causes serious eye

irritation

[4]16]

Specific Target Organ Toxicity
— Single Exposure (Category
3), Respiratory System

H335: May cause respiratory

irritation

[6]7]

Signal Word: Warning[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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